Cas no 871825-58-0 (N-Methyl-N-[2-(morpholin-4-ylmethyl)benzyl]amine)

• Product Name: N-Methyl-N-[2-(morpholin-4-ylmethyl)benzyl]amine
• CAS No: 871825-58-0
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 992315
• PubChem ID: 18525827
• Update Time: 2025-04-20

N-Methyl-N-[2-(morpholin-4-ylmethyl)benzyl]amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-(morpholin-4-ylmethyl)benzyl]amine
• N-methyl-1-[2-(morpholin-4-ylmethyl)phenyl]methanamine
• AKOS009085165
• 2-(morpholin-4-ylmethyl)-N-methylbenzylamine
• JDNFUXILVHKZKU-UHFFFAOYSA-N
• SCHEMBL3730392
• N-Methyl-N-[2-(morpholin-4-ylmethyl)benzyl]amine,97%
• N-Methyl-1-{2-[(morpholin-4-yl)methyl]phenyl}methanamine
• N-Methyl-1-(2-(morpholinomethyl)phenyl)methanamine
• DTXSID10594581
• FT-0756052
• 871825-58-0
• DB-076870

• Inchi： 1S/C13H20N2O/c1-14-10-12-4-2-3-5-13(12)11-15-6-8-16-9-7-15/h2-5,14H,6-11H2,1H3
• InChI Key： JDNFUXILVHKZKU-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2CNC)CC1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 1.56700